Cas no 1314702-34-5 (2-methyl-2-3-(methylsulfanyl)phenylpropanenitrile)

• Product Name: 2-methyl-2-3-(methylsulfanyl)phenylpropanenitrile
• CAS No: 1314702-34-5
• MF: C₁₁H₁₃NS
• MW: 191.29262137413
• CID: 5892371
• PubChem ID: 129920164
• Update Time: 2025-05-23

2-methyl-2-3-(methylsulfanyl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-3-(methylsulfanyl)phenylpropanenitrile
• 2-methyl-2-[3-(methylsulfanyl)phenyl]propanenitrile
• 1314702-34-5
• EN300-1849373

• Inchi： 1S/C11H13NS/c1-11(2,8-12)9-5-4-6-10(7-9)13-3/h4-7H,1-3H3
• InChI Key： GUPBKGDRZMUWFR-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C(C#N)(C)C

Computed Properties

• Exact Mass: 191.07687059g/mol
• Monoisotopic Mass: 191.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-methyl-2-3-(methylsulfanyl)phenylpropanenitrile

2-Methyl-2-3-(Methylsulfanyl)Phenylpropanenitrile: A Comprehensive Overview

2-Methyl-2-3-(Methylsulfanyl)Phenylpropanenitrile (CAS No. 1314702-34-5) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and specialty chemicals. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery and as an intermediate in the synthesis of bioactive molecules. The methylsulfanyl group and the propanenitrile moiety are key structural elements that contribute to its reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-methyl-2-3-(methylsulfanyl)phenylpropanenitrile. Researchers have explored various methodologies, including catalytic cross-coupling reactions and organocatalytic processes, to optimize its production. These studies highlight the compound's role as a valuable building block in medicinal chemistry. For instance, its ability to undergo nucleophilic substitution reactions makes it an ideal precursor for constructing complex molecular architectures.

The methylsulfanyl group in the molecule plays a crucial role in modulating its pharmacokinetic properties. Sulfur-containing compounds are known for their bioavailability and stability, which are critical factors in drug development. Recent studies have demonstrated that 2-methyl-2-3-(methylsulfanyl)phenylpropanenitrile exhibits promising anti-inflammatory and antioxidant activities, making it a potential candidate for therapeutic interventions.

In the agrochemical sector, this compound has been investigated for its pesticidal properties. Its ability to inhibit key enzymes involved in pest metabolism has been documented in several research papers. The propanenitrile moiety is particularly effective in enhancing the compound's bioactivity against various agricultural pests, offering a sustainable solution for crop protection.

From a structural perspective, 2-methyl-2-3-(methylsulfanyl)phenylpropanenitrile is composed of a phenyl ring substituted with a methylsulfanyl group at the 3-position and a propanenitrile group at the 2-position. This arrangement creates steric and electronic effects that influence its reactivity and selectivity in chemical transformations. The compound's solubility and stability under various reaction conditions have been thoroughly studied, providing insights into its practical applications.

Recent research has also focused on the environmental impact of this compound. Studies indicate that it degrades efficiently under aerobic conditions, reducing its potential to accumulate in ecosystems. This biodegradability is a critical factor for its use in environmentally friendly chemical processes.

In conclusion, 2-methyl-2-3-(methylsulfanyl)phenylpropanenitrile (CAS No. 1314702-34-5) is a multifaceted compound with wide-ranging applications across diverse industries. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable asset in modern chemistry. As ongoing research continues to uncover new potentials for this compound, its role as a key intermediate and active ingredient is expected to grow significantly.